Cas no 1805089-36-4 (5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine structure
1805089-36-4 structure
Product Name:5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
CAS No:1805089-36-4
MF:C9H5F5N2O
MW:252.140819311142
CID:4807212
Update Time:2023-08-18

5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H5F5N2O/c1-17-8-5(7(10)11)6(9(12,13)14)4(2-15)3-16-8/h3,7H,1H3
    • InChI Key: BYTKBTBKZOCZLM-UHFFFAOYSA-N
    • SMILES: FC(C1C(=NC=C(C#N)C=1C(F)(F)F)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.9

5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029042504-1g
5-Cyano-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
1805089-36-4 97%
1g
$1,460.20 2022-04-01
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